![molecular formula C17H19N5O3 B2683366 N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-phenoxyacetamide CAS No. 899945-43-8](/img/structure/B2683366.png)
N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-phenoxyacetamide
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Description
“N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-phenoxyacetamide” belongs to the class of organic compounds known as pyrazolo [3,4-d]pyrimidines . These are aromatic heterocyclic compounds containing a pyrazolo [3,4-d]pyrimidine ring system, which consists of a pyrazole ring fused to but not sharing a nitrogen atom with a pyrimidine ring .
Synthesis Analysis
The synthesis of pyrazolo[3,4-d]pyrimidines involves heating 5-acetyl-4-aminopyrimidines under reflux with MeONa in BuOH . When acylated with carboxylic anhydrides or acid chlorides, these compounds are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives . The acetyl methyl group and the amide carbonyl moiety are involved in the cyclization .
Molecular Structure Analysis
The molecular structure of “N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-phenoxyacetamide” is characterized by a pyrazolo[3,4-d]pyrimidine ring system . This structure consists of a pyrazole ring fused to but not sharing a nitrogen atom with a pyrimidine ring .
Scientific Research Applications
Anti-Inflammatory Agents: Investigations have revealed that derivatives of this compound exhibit anti-inflammatory properties. By modulating specific pathways, they could potentially serve as effective treatments for inflammatory diseases .
PDE4 Inhibitors: A derivative of this compound has been identified as an effective phosphodiesterase 4 (PDE4) inhibitor. PDE4 inhibitors play a crucial role in managing inflammatory conditions and have applications in treating diseases like asthma and chronic obstructive pulmonary disease (COPD) .
Synthetic Methodology
The tert-butyl group in this compound offers synthetic versatility. Researchers have harnessed it for various transformations and reactions:
Asymmetric N-Heterocycle Synthesis: Enantiopure tert-butanesulfinamide, derived from this compound, has become a gold standard chiral auxiliary. It mediates the asymmetric synthesis of diverse N-heterocyclic systems, including piperidines, pyrrolidines, and azetidines. These building blocks find applications in natural product synthesis and drug development .
Stable Electrophilic Species: The condensation of tert-butanesulfinamide with aldehydes and ketones leads to enantiopure N-tert-butanesulfinyl aldimines and ketimines. These stable electrophilic species serve as valuable intermediates for various reactions, such as organometallic additions, cycloadditions, and reduction reactions .
Agrochemicals and Materials Science
The compound’s structural motif has implications beyond medicinal chemistry:
Agrochemicals: Nitrogen heterocycles, like those found in this compound, are essential components of agrochemicals. Their presence in pesticides, herbicides, and fungicides contributes to crop protection and sustainable agriculture .
properties
IUPAC Name |
N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O3/c1-17(2,3)22-15-13(9-19-22)16(24)21(11-18-15)20-14(23)10-25-12-7-5-4-6-8-12/h4-9,11H,10H2,1-3H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASXDLJSAMBTLSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)NC(=O)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-phenoxyacetamide |
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